Cas no 29585-77-1 (N-methyl-[1,1'-biphenyl]-2-carboxamide)

• Product Name: N-methyl-[1,1'-biphenyl]-2-carboxamide
• CAS No: 29585-77-1
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 2858457
• PubChem ID: 976170
• Update Time: 2025-07-15

N-methyl-[1,1'-biphenyl]-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl biphenyl-2-carboxamide
• N-methyl-[1,1'-biphenyl]-2-carboxamide
• HMS2340I07
• HMS1592P18
• SR-01000270972
• SMR000075145
• AKOS003370476
• 29585-77-1
• SR-01000270972-1
• MFCD04216169
• MLS000063565
• HS-6578
• SCHEMBL3223294
• Z68248966
• CHEMBL1566039
• N-methyl-2-biphenylcarboxamide
• phenyl-N-methylbenzamide
• UERSZVOVPLBEHC-UHFFFAOYSA-N
• SDCCGMLS-0043636.P002

• Inchi： 1S/C14H13NO/c1-15-14(16)13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10H,1H3,(H,15,16)
• InChI Key： UERSZVOVPLBEHC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 211.099714038Da
• Monoisotopic Mass: 211.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-methyl-[1,1'-biphenyl]-2-carboxamide

Introduction to N-methyl-[1,1'-biphenyl]-2-carboxamide (CAS No. 29585-77-1)

N-methyl-[1,1'-biphenyl]-2-carboxamide, a compound with the chemical formula C₁₄H₁₃NO, is a derivative of biphenyl that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 29585-77-1, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules.

The molecular structure of N-methyl-[1,1'-biphenyl]-2-carboxamide consists of a biphenyl core substituted with a carboxamide group at the 2-position and a methyl group at the nitrogen atom. This arrangement imparts specific electronic and steric characteristics to the molecule, which can be exploited in drug design and material science. The biphenyl moiety, known for its aromatic stability and versatility in forming hydrogen bonds, plays a crucial role in the compound's interactions with biological targets.

In recent years, there has been growing interest in biphenyl derivatives due to their potential as pharmacophores. The carboxamide functional group not only enhances solubility but also allows for further derivatization, enabling the creation of libraries of compounds with tailored properties. N-methyl-[1,1'-biphenyl]-2-carboxamide is no exception and has been explored in various contexts, including its role as an intermediate in synthesizing more complex molecules.

One of the most compelling aspects of N-methyl-[1,1'-biphenyl]-2-carboxamide is its potential application in medicinal chemistry. Researchers have been investigating its interactions with biological receptors and enzymes, seeking to uncover new therapeutic opportunities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings have opened up avenues for further exploration into its pharmacological profile.

The synthesis of N-methyl-[1,1'-biphenyl]-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the biphenyl core through Friedel-Crafts acylation or other coupling reactions. Subsequent functionalization at the 2-position with a carboxamide group is achieved through nucleophilic substitution or other methods. Finally, methylation at the nitrogen atom completes the molecular structure.

The synthetic route to N-methyl-[1,1'-biphenyl]-2-carboxamide also highlights the importance of green chemistry principles. Efforts have been made to develop methodologies that minimize waste and reduce environmental impact. For instance, catalytic processes and solvent-free reactions have been explored to enhance efficiency and sustainability. These approaches align with the broader goal of making pharmaceutical synthesis more environmentally friendly.

From a computational chemistry perspective, N-methyl-[1,1'-biphenyl]-2-carboxamide has been subjected to extensive molecular modeling studies. These investigations aim to understand its electronic structure and predict its behavior in different environments. Advanced techniques such as density functional theory (DFT) have been employed to calculate energy landscapes and optimize molecular conformations. Such insights are crucial for designing experiments and guiding synthetic efforts.

The potential applications of N-methyl-[1,1'-biphenyl]-2-carboxamide extend beyond pharmaceuticals into materials science. Its unique structural features make it a promising candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as OLEDs (organic light-emitting diodes) and LCDs (liquid crystal displays). By fine-tuning the properties of biphenyl derivatives like this one, researchers can create materials with enhanced performance characteristics.

In conclusion, N-methyl-[1,1'-biphenyl]-2-carboxamide (CAS No. 29585-77-1) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structure and functional properties have made it a subject of intense research interest. As our understanding of its behavior continues to grow, so too do the possibilities for its application in addressing complex challenges across multiple disciplines.